N-(2-(benzofuran-2-yl)-2-methoxyethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C15H15N3O3S/c1-9-14(22-18-17-9)15(19)16-8-13(20-2)12-7-10-5-3-4-6-11(10)21-12/h3-7,13H,8H2,1-2H3,(H,16,19)
• InChI Key: FQTGIGSCHOCYCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NCC(C2=CC3=CC=CC=C3O2)OC
• Molecular Formula: C15H15N3O3S
• Molecular Weight: 317.4 g/mol

Description

Benzofuran derivatives are a class of compounds that are ubiquitous in nature. They have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They have attracted the attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds.

Synthesis Analysis

Benzofuran derivatives can be synthesized through various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another benzofuran ring can be constructed by proton quantum tunneling.

Molecular Structure Analysis

The benzofuran ring is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials. It is a heterocyclic compound that is present in many drugs due to its versatility and unique physicochemical properties.

Chemical Reactions Analysis

Benzofuran derivatives can undergo various chemical reactions. For instance, they can be used to synthesize many benzofuran derivatives. They can also be used to prepare fluorinated chalcones.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can vary widely. For example, 2-Benzofuranyl methyl ketone has a molecular weight of 160.17 g/mol, a melting point of 70-72°C (lit.), and a boiling point of 110-113°C/3 mmHg (lit.).

Scientific Research Applications

Anti-inflammatory and Analgesic Agents

A study by Abu‐Hashem et al. (2020) described the synthesis of novel compounds derived from visnaginone and khellinone, including benzodifuranyl and thiadiazole derivatives, which exhibited significant COX-2 selectivity, analgesic, and anti-inflammatory activities. These compounds offer promising leads for the development of new therapeutic agents targeting pain and inflammation.

Anticancer Activity

Tiwari et al. (2017) synthesized a series of Schiff’s bases containing a thiadiazole scaffold and benzamide groups, which were evaluated for their anticancer activity against various human cancer cell lines. The study found that some of these compounds exhibited promising anticancer activity, comparable to the standard drug Adriamycin, highlighting the therapeutic potential of thiadiazole derivatives in cancer treatment (Tiwari et al., 2017).

Antimicrobial Activity

Research conducted by Idrees et al. (2020) on the synthesis and in vitro antimicrobial screening of novel 2-azetidinone derivatives integrated with quinoline, pyrazole, and benzofuran moieties demonstrated the potential of these compounds as effective antibacterial agents against pathogenic bacteria such as S. aureus and E. coli. This indicates the potential utility of benzofuran and thiadiazole derivatives in developing new antimicrobial agents (Idrees et al., 2020).

Photophysics and Biomolecule Interactive Studies

Neto et al. (2020) explored the synthesis, photophysics, and biomolecule interactive studies of new hybrid benzo-2,1,3-thiadiazoles containing benzofuran and arylselanyl moieties. The photophysical properties and biomolecule-binding interactions of these compounds with DNA and HSA were investigated, providing insights into their potential applications in molecular biology and as therapeutic agents (Neto et al., 2020).

Mechanism of Action

The mechanism of action of benzofuran derivatives can vary depending on the specific compound and its biological activity. For instance, some benzofuran compounds have been shown to have anti-hepatitis C virus activity.

Safety and Hazards

The safety and hazards of benzofuran derivatives can also vary. For instance, 2-Benzofuranyl methyl ketone is not classified as a hazardous substance or mixture.

Future Directions

Benzofuran derivatives have potential applications in many aspects, making these substances potential natural drug lead compounds. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease.